Cas no 646040-36-0 (Benzenesulfonamide,N-[3,5-bis(trifluoromethyl)phenyl]-4-(1H-pyrazol-1-yl)-)

Benzenesulfonamide,N-[3,5-bis(trifluoromethyl)phenyl]-4-(1H-pyrazol-1-yl)- structure
646040-36-0 structure
Product Name:Benzenesulfonamide,N-[3,5-bis(trifluoromethyl)phenyl]-4-(1H-pyrazol-1-yl)-
CAS No:646040-36-0
MF:C17H11F6N3O2S
MW:435.343563318253
CID:422183
Update Time:2024-01-29

Benzenesulfonamide,N-[3,5-bis(trifluoromethyl)phenyl]-4-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-[3,5-bis(trifluoromethyl)phenyl]-4-(1H-pyrazol-1-yl)-
    • Benzenesulfonamide, N-[3,5-bis(trifluoromethyl)phenyl]-4-(1H-pyrazol-1-yl)-
    • Inchi: 1S/C17H11F6N3O2S/c18-16(19,20)11-8-12(17(21,22)23)10-13(9-11)25-29(27,28)15-4-2-14(3-5-15)26-7-1-6-24-26/h1-10,25H
    • InChI Key: IVWNYBUZQBZRBJ-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=CC(C(F)(F)F)=CC(C(F)(F)F)=C2)(=O)=O)=CC=C(N2C=CC=N2)C=C1

Computed Properties

  • Exact Mass: 435.04773

Experimental Properties

  • Density: 1.50±0.1 g/cm3(Predicted)
  • Boiling Point: 442.0±55.0 °C(Predicted)
  • PSA: 63.99
  • pka: 6.52±0.30(Predicted)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd